Cas no 89587-71-3 (Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester)
89587-71-3 structure
Product Name:Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester
CAS No:89587-71-3
MF:C12H20O5
MW:244.284204483032
CID:595600
PubChem ID:20271254
Update Time:2025-04-19
Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester
- dipropan-2-yl 2-(ethoxymethylidene)propanedioate
- 89587-71-3
- DTXSID20604428
- Diisopropyl(ethoxymethylene)malonate
- Dipropan-2-yl (ethoxymethylidene)propanedioate
- VLQFGQDSWBZCHS-UHFFFAOYSA-N
- SCHEMBL3328433
-
- Inchi: 1S/C12H20O5/c1-6-15-7-10(11(13)16-8(2)3)12(14)17-9(4)5/h7-9H,6H2,1-5H3
- InChI Key: VLQFGQDSWBZCHS-UHFFFAOYSA-N
- SMILES: O(C(/C(=C\OCC)/C(=O)OC(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 244.13107373g/mol
- Monoisotopic Mass: 244.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.8Ų
Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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